Cas no 880086-93-1 (6-Methyl-4-nitro indole)

• Product Name: 6-Methyl-4-nitro indole
• CAS No: 880086-93-1
• Molecular Formula: C₉H₈N₂O₂
• Molecular Weight: 176.17202
• MDL: MFCD07781468
• CID: 840976
• PubChem ID: 24728764

6-Methyl-4-nitro indole Properties

Names and Identifiers

• 6-Methyl-4-nitro-1H-indole
• 6-Methyl-4-nitro indole
• CS-0330702
• SCHEMBL259652
• AKOS006286879
• 6-methyl-4-nitroindole
• AMY9932
• A931192
• 880086-93-1
• J-518896
• SSWWEBNSAPAUEX-UHFFFAOYSA-N
• FT-0740650
• DTXSID40646466
• MFCD07781468
• I11385
• 1H-Indole, 6-methyl-4-nitro-
• DB-077171

• MDL： MFCD07781468
• InChIKey： SSWWEBNSAPAUEX-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H8N2O2/c1-6-4-8-7(2-3-10-8)9(5-6)11(12)13/h2-5,10H,1H3
• SMILES： CC1=CC2=C(C=CN2)C(=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 176.058577502g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 176.058577502g/mol
• Heavy Atom Count: 13
• Complexity: 214
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 61.6Ų